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Abstract
Novobiocic acid, the aglycone of the aminocoumarin antibiotic novobiocin, represents a

critical scaffold in the development of novel therapeutic agents. As a key intermediate in the

biosynthesis of novobiocin, its unique chemical structure and properties are of significant

interest to the scientific community. This technical guide provides a comprehensive overview of

the core physicochemical properties of novobiocic acid, offering detailed data, experimental

methodologies, and visual representations of its biological context to support ongoing research

and drug development efforts.

Chemical Identity and Structure
Novobiocic acid is structurally composed of a 3-amino-4,7-dihydroxy-8-methylcoumarin

moiety linked by an amide bond to a 4-hydroxy-3-(3-methyl-2-butenyl)benzoic acid residue.

Table 1: Chemical Identifiers and Molecular Properties of Novobiocic Acid
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Property Value Reference

IUPAC Name

N-(4,7-dihydroxy-8-methyl-2-

oxo-2H-1-benzopyran-3-yl)-4-

hydroxy-3-(3-methyl-2-buten-1-

yl)-benzamide

[1]

CAS Number 485-23-4 [1]

Molecular Formula C₂₂H₂₁NO₆ [1][2]

Molecular Weight 395.4 g/mol [2]

Chemical Structure ```
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Caption: Biosynthetic pathway of novobiocin highlighting the formation of novobiocic acid.

The primary mechanism of action of the final product, novobiocin, is the inhibition of bacterial

DNA gyrase, an enzyme essential for DNA replication. Novobiocin competitively inhibits the

ATPase activity of the GyrB subunit.
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Caption: Mechanism of DNA gyrase inhibition by novobiocin.

Conclusion
This technical guide consolidates the available physicochemical data for novobiocic acid,

providing a valuable resource for researchers in medicinal chemistry and drug discovery. While

key data points such as the melting point and pKa remain to be experimentally determined and

reported in the literature, the provided information on its structure, solubility, and spectral

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b3025977?utm_src=pdf-body-img
https://www.benchchem.com/product/b3025977?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025977?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


properties, alongside the context of its biosynthesis, offers a solid foundation for further

investigation and utilization of this important chemical entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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